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Compound of Interest

Compound Name: NH2-PEG2-CH2-Boc

Cat. No.: B1412831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of NH2-PEG2-CH2-Boc in

dimethyl sulfoxide (DMSO), a critical parameter for its application in proteomics, drug

discovery, and bioconjugation. This document collates available quantitative data, outlines a

detailed experimental protocol for dissolution, and presents a logical workflow for solution

preparation.

Core Topic: Solubility Profile
NH2-PEG2-CH2-Boc, a bifunctional linker commonly employed in the synthesis of Proteolysis

Targeting Chimeras (PROTACs), exhibits high solubility in DMSO. The hydrophilic polyethylene

glycol (PEG) spacer contributes significantly to its solubility in polar aprotic solvents like DMSO.

Quantitative Solubility Data
The solubility of NH2-PEG2-CH2-Boc in DMSO has been experimentally determined and is

summarized in the table below. It is important to note that physical intervention, such as

ultrasonication, is often required to achieve these concentrations.
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Compound
Name

Solvent
Reported
Solubility

Molar
Concentrati
on (approx.)

Notes Reference

NH2-PEG2-

CH2-Boc
DMSO 100 mg/mL 428.63 mM

Requires

ultrasonic

treatment.

The use of

newly

opened, non-

hygroscopic

DMSO is

recommende

d.

[1]

NH2-PEG2-

CH2-Boc
DMSO 200 mg/mL 857.26 mM

Requires

ultrasonic

treatment.

[2]

Boc-NH-

PEG2-

CH2CH2CO

OH

DMSO ≥ 100 mg/mL 360.61 mM

A structurally

similar PEG

linker, also

showing high

solubility.

Saturation

point was not

reached.

[3]

t-Boc-N-

amido-PEG5-

amine

DMSO Soluble -

General

solubility

confirmed in

DMSO

among other

solvents.

[4]

t-Boc-N-

amido-PEG9-

amine

DMSO Soluble - General

solubility

confirmed in

DMSO

[5]
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among other

solvents.

Note: The molecular weight of NH2-PEG2-CH2-Boc is approximately 233.30 g/mol . Molar

concentration is calculated based on this value.

Experimental Protocol: Dissolution in DMSO
This protocol provides a standardized procedure for dissolving NH2-PEG2-CH2-Boc in DMSO

to prepare a stock solution. Adherence to this methodology is crucial for obtaining consistent

and reproducible results.

Materials:

NH2-PEG2-CH2-Boc

Anhydrous/Low-water content DMSO (newly opened bottle recommended)

Sterile, conical-bottom microcentrifuge tubes or appropriate glass vials

Calibrated precision balance

Calibrated positive displacement micropipettes

Bath sonicator

Vortex mixer

Procedure:

Aliquotting the Compound: Allow the container of NH2-PEG2-CH2-Boc to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture. Weigh the

desired mass of the compound directly into a sterile vial in a controlled environment (e.g., a

weighing boat or directly into the vial on a balance).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the vial containing the compound to achieve the target concentration
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(e.g., for a 100 mg/mL solution, add 1 mL of DMSO to 100 mg of the compound).

Initial Mixing: Tightly cap the vial and vortex briefly (15-30 seconds) to disperse the

compound within the solvent.

Ultrasonication: Place the vial in a bath sonicator. Sonicate the mixture for 5-15 minutes.[1]

[2] Observe the solution periodically for dissolution. The heat generated during sonication

can aid in this process.

Final Assessment: After sonication, visually inspect the solution to ensure it is clear and free

of any particulate matter. If undissolved material remains, repeat the sonication step. Gentle

warming (e.g., to 37°C) can also be applied to facilitate dissolution, though care should be

taken to avoid degradation.[1]

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

stability.[1] Manufacturer data suggests stability for up to 1 month at -20°C and up to 6

months at -80°C in solvent.[1]

Critical Consideration:

Hygroscopicity of DMSO: DMSO is highly hygroscopic. Absorbed water can significantly

decrease the solubility of many organic compounds.[1][3] Therefore, the use of a new,

unopened bottle of anhydrous DMSO is strongly recommended for preparing high-

concentration stock solutions.

Logical Workflow and Visualization
The following diagrams illustrate the key considerations for achieving optimal solubility and the

procedural workflow for preparing a stock solution.
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Key Solubility Factors

Desired Outcome

NH2-PEG2-CH2-Boc
(Hydrophilic PEG chain)

Clear, High-Concentration
Stock Solution

dissolves in

High-Purity Anhydrous DMSO

facilitates

Physical Intervention
(Ultrasonication, Warming)

enhances
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Start

1. Weigh NH2-PEG2-CH2-Boc

2. Add fresh anhydrous DMSO

3. Vortex briefly

4. Sonicate (5-15 min)

5. Visually inspect for
complete dissolution

No

6. Aliquot for storage

Yes

7. Store at -20°C or -80°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. NH2-PEG2-CH2-Boc - Immunomart [immunomart.com]

3. medchemexpress.com [medchemexpress.com]

4. t-boc-N-amido-PEG5-amine, 189209-27-6 | BroadPharm [broadpharm.com]

5. t-Boc-N-amido-PEG9-amine, 890091-43-7 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Solubility of NH2-PEG2-CH2-Boc in DMSO: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1412831#nh2-peg2-ch2-boc-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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